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Cat. No.: B10821025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SAR247799 is a first-in-class, orally active, selective G-protein-biased agonist of the

sphingosine-1-phosphate receptor 1 (S1P₁). Unlike traditional S1P₁ modulators developed for

multiple sclerosis that cause receptor desensitization and lymphopenia, SAR247799 is

designed to activate S1P₁ signaling pathways that promote endothelial protection while

avoiding significant receptor desensitization. This unique pharmacodynamic profile makes it a

promising candidate for treating a variety of vascular diseases associated with endothelial

dysfunction, such as coronary artery disease, diabetic complications, and heart failure.

Mechanism of Action
SAR247799 exhibits a biased agonism at the S1P₁ receptor. It preferentially activates the G-

protein signaling cascade over the β-arrestin pathway. This is a critical distinction from other

S1P₁ modulators like fingolimod, which are functional antagonists that lead to receptor

internalization and desensitization.

The preferential activation of the G-protein pathway by SAR247799 is thought to be

responsible for its endothelial-protective effects without causing a significant reduction in

lymphocyte counts at therapeutic doses. Cryo-electron microscopy has revealed the binding

mode of SAR247799 to the S1P₁-Gᵢ protein complex, providing structural insight into its biased

agonism.
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The downstream effects of SAR247799-mediated S1P₁ activation in endothelial cells include:

Increased phosphorylation of Akt (Protein Kinase B) and Erk1/2 (extracellular-regulated

kinase-1/2).

Enhanced endothelial barrier integrity.

Promotion of anti-inflammatory and tissue-protective signaling.

At low concentrations, SAR247799 activates endothelial S1P₁ leading to protective effects. At

higher concentrations, it can lead to S1P₁ desensitization and a reduction in lymphocytes,

similar to other S1P₁ modulators.

Signaling Pathway of SAR247799
The signaling pathway of SAR247799 is initiated by its binding to the S1P₁ receptor on

endothelial cells. This leads to the activation of the associated Gᵢ protein, which in turn initiates

a cascade of intracellular events culminating in endothelial protection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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